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Abstract

ML198 is a novel, potent, and selective small molecule activator and non-inhibitory chaperone
of the enzyme glucocerebrosidase (GCase). Identified through high-throughput screening, this
pyrazolopyrimidine derivative has emerged as a significant tool compound for the study of
Gaucher disease and other lysosomal storage disorders associated with GCase deficiency.
Unlike many other GCase chaperones, ML198 enhances enzyme activity without inhibiting its
catalytic function, offering a promising therapeutic strategy. This technical guide provides a
comprehensive overview of the chemical properties, biological activity, and experimental
protocols related to ML198.

Core Properties and Specifications

ML198, with the chemical name N-(4-ethynylphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-
carboxamide, possesses a unique molecular structure that facilitates its chaperone activity.[1]
Its key properties are summarized in the tables below.

Table 1: Chemical and Physical Properties of ML198
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Property Value Reference
CAS Number 1380716-06-2 [1]
Molecular Formula C17H14N4O [1]
Molecular Weight 290.32 g/mol [2]
Appearance Solid powder [1]
Purity >98% [1]

N-(4-ethynylphenyl)-5,7-
IUPAC Name dimethylpyrazolo[1,5- [1]

a]pyrimidine-3-carboxamide

HVZPJBKUFRREQC-
InChl Key [1]
UHFFFAOYSA-N

CC1=CC(C)=N2N=C(C(NC3=
SMILES [1]
CC=C(C#C)C=C3)=0)C=C12

Table 2: Solubility and Storage of ML198
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Solvent Solubility Notes Reference
Ultrasonic and
warming may be
DMSO 5 mg/mL (17.22 mM) required. Adjusting pH  [2]
to 2 with HCI can aid
dissolution.
Insoluble in aqueous
Water Low ) [2]
solutions.
) Data not readily
Ethanol Inquire )
available.
) Data not readily
Methanol Inquire

available.

Storage (Solid)

-20°C for long-term
(years) 0-4°C for
short-term (weeks)

Store in a dry, dark 1]
environment.

Storage (In solution)

-80°C forup to 6
months -20°C for up

to 1 month

Aliguot to avoid repeat

freeze-thaw cycles.

Biological Activity and Mechanism of Action

ML198 is a potent modulator of GCase with an ECso of 0.4 pM.[2] It functions as a non-

inhibitory chaperone, meaning it binds to the GCase enzyme to facilitate its correct folding and

trafficking from the endoplasmic reticulum to the lysosome, without blocking the enzyme's

active site. This leads to an increase in the amount of functional GCase in the lysosome,

enhancing the degradation of its substrate, glucosylceramide.

Signaling Pathway of ML198 as a GCase Chaperone
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Amide Coupling Reaction
(e.g., using HATU or EDC/HOBL)

Aqueous Work-up
and Extraction

Purification
(e.g., Column Chromatography)

l

Characterization
(NMR, MS, HPLC)

Final Product:
ML198
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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